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Compound of Interest

Compound Name: Chromotropic acid disodium salt

Introduction

Chromotropic acid disodium salt dihydrate (CAS No. 5808-22-0) is a chemical reagent
widely utilized in analytical chemistry.[1] It is particularly recognized for its application as a
chromogenic agent in the detection and quantification of various substances, most notably
formaldehyde and certain metal ions.[2][3] This guide provides a comprehensive overview of its
chemical structure, properties, and key experimental applications for researchers, scientists,
and professionals in drug development.

Chemical Structure and Formula

The chemical identity of chromotropic acid disodium salt dihydrate is well-defined by its
molecular structure and formula. It is the disodium salt of 4,5-dihydroxynaphthalene-2,7-
disulfonic acid and exists in a dihydrated form.

e Molecular Formula: CioHeNa20sS:z - 2H20][4] or (HO)2C10H4(SO3Na)2z-2H20[5]
o |[UPAC Name: disodium;4,5-dihydroxynaphthalene-2,7-disulfonate;dihydrate[6]

e Synonyms: 1,8-Dihydroxynaphthalene-3,6-disulfonic acid disodium salt, 4,5-
Dihydroxynaphthalene-2,7-disulfonic acid disodium salt[5]

Physicochemical Properties
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The physical and chemical properties of chromotropic acid disodium salt dihydrate are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various experimental procedures.

Property Value References

Molecular Weight ~400.29 g/mol [516]1[7]

White, beige, off-white, or tan
Appearance _ [718][°][10]
to brown powder/solid

Melting Point >300 °C [5][8]
Solubility Soluble in water [1107]
pH 3.6 (10 g/L in H20 at 20 °C) [11][12]
Bulk Density 780 kg/m 3 [11][12]

Analytical Applications and Experimental Protocols

Chromotropic acid disodium salt dihydrate is a key reagent in colorimetric analysis due to its
ability to form stable, colored complexes with various analytes.[1][2]

1. Determination of Formaldehyde

A primary application of this compound is the quantitative analysis of formaldehyde. The
reaction between chromotropic acid and formaldehyde in the presence of concentrated sulfuric
acid yields a distinct purple-colored complex, which can be quantified spectrophotometrically.
The absorbance of this complex is measured at its maximum wavelength of 580 nm.[3]

Experimental Protocol for Formaldehyde Detection:

o Reagent Preparation: Prepare a solution of chromotropic acid disodium salt dihydrate in
concentrated sulfuric acid (e.g., 75%).[3]

o Sample Preparation: Collect the sample suspected of containing formaldehyde.
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» Reaction: Add a specific volume of the chromotropic acid reagent to the sample. The mixture
is typically heated to facilitate the reaction.

o Measurement: After cooling, the absorbance of the resulting purple solution is measured
using a spectrophotometer at 580 nm.

» Quantification: The concentration of formaldehyde in the sample is determined by comparing
its absorbance to a standard curve prepared from known concentrations of formaldehyde.

Preparation

Prepare Sample Reaction Analysis
Mix Sample and Reagent |—> Heat Mixture |—>| Cool Solution |—> Measure Absorbance |—> Quantify Formaldehyde

at 580 nm
Prepare Chromotropic
Acid Reagent

Click to download full resolution via product page

Workflow for the spectrophotometric determination of formaldehyde.

2. Determination of Nitrate

Chromotropic acid can also be used for the determination of nitrate ions. The methodology is
similar to that of formaldehyde detection, involving the formation of a colored complex that can
be analyzed spectrophotometrically.

Experimental Protocol for Nitrate Detection:[13]

» Reagent Preparation: Dissolve 0.20 g of chromotropic acid disodium salt dihydrate in 100
mL of concentrated sulfuric acid to prepare "Sample Solution A".[13]

o Standard and Sample Preparation: Pipette known volumes of a standard nitrate solution into
separate volumetric flasks. For a blank, use deionized water. Add the unknown sample to
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another flask.[13]

o Reaction: Add approximately 5 mL of sulfuric acid to each flask and cool in an ice bath.
Then, add 2.0 mL of "Sample Solution A" to each flask, swirl, and cool again.[13]

o Measurement: Dilute the solutions to the mark with sulfuric acid and mix well. Using a
spectrophotometer set at 410 nm, measure the absorbance of the standard and sample
solutions against the blank.[13]

o Quantification: A linear relationship should be observed between the absorbance and the
concentration of nitrate in the standards.[13] The concentration of nitrate in the sample can
be determined from this calibration curve.

Chromotropic Acid Formaldehyde H2S0Oa4 (conc.)

-

Purple-Colored Complex

(Amax = 580 nm)

Click to download full resolution via product page

Reaction of Chromotropic Acid with Formaldehyde.

Conclusion

Chromotropic acid disodium salt dihydrate is a valuable and versatile reagent in analytical
chemistry. Its ability to form distinctively colored complexes with specific analytes like
formaldehyde and nitrate makes it an essential tool for quantitative analysis in various scientific
and industrial fields. The detailed protocols and understanding of its chemical properties
provided in this guide are intended to support researchers in the effective application of this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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